Cas no 30674-32-9 ((22E)-24,24-Dimethyl-5α-chola-7,22-diene-3β-ol)

• Product Name: (22E)-24,24-Dimethyl-5α-chola-7,22-diene-3β-ol
• CAS No: 30674-32-9
• MF: C₂₆H₄₂O
• MW: 370.611088275909
• CID: 313433
• PubChem ID: 101306924
• Update Time: 2024-02-29

(22E)-24,24-Dimethyl-5α-chola-7,22-diene-3β-ol Chemical and Physical Properties

Names and Identifiers

• 26,27-Dinorergosta-7,22-dien-3-ol,(3b,5a,22E)- (9CI)
• (22E)-24,24-Dimethyl-5α-chola-7,22-diene-3β-ol
• 22-trans-24-Nor-5a-cholesta-7,22-dien-3b-ol
• Asterosterin
• Asterosterol
• CID 101306924
• (22E)-26,27-Dinor-5α-ergosta-7,22-dien-3β-ol
• 26,27-Dinorergosta-7,22-dien-3-ol, (3β,5α,22E)-
• 10,13-dimethyl-17-[(Z)-5-methylhex-3-en-2-yl]-2,3,4,5,6,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
• CHEBI:172130
• DTXSID301317986
• 30674-32-9

• Inchi： 1S/C26H42O/c1-17(2)6-7-18(3)22-10-11-23-21-9-8-19-16-20(27)12-14-25(19,4)24(21)13-15-26(22,23)5/h6-7,9,17-20,22-24,27H,8,10-16H2,1-5H3/b7-6+/t18-,19+,20+,22-,23+,24+,25+,26-/m1/s1
• InChI Key： PISAKMAGVQHRRZ-PHWUEICESA-N
• SMILES： O[C@H]1CC[C@@]2(C)[C@H](C1)CC=C1[C@@H]2CC[C@]2(C)[C@@H]([C@@H](/C=C/C(C)C)C)CC[C@H]21

Computed Properties

• Exact Mass: 370.323565959g/mol
• Monoisotopic Mass: 370.323565959g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 3-beta-hydroxysteroids